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Compound of Interest

2-Bromo-6-fluorophenylboronic
Compound Name: d
aci

Cat. No.: B151077

For researchers and professionals in drug development, the proper disposal of chemical
reagents is a critical component of laboratory safety and environmental responsibility. This
guide provides detailed procedures for the safe disposal of 2-Bromo-6-fluorophenylboronic
acid, ensuring compliance with safety regulations and minimizing environmental impact.

l. Understanding the Hazards

2-Bromo-6-fluorophenylboronic acid is a compound that requires careful handling due to its
potential health and environmental risks. It is crucial to be aware of its hazard classifications to
implement appropriate safety measures.

Hazard ldentification and Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[1][2]
Serious Eye Damage/Eye oA/ 2 Causes serious eye irritation.
Irritation [L][2]3]14]

Specific Target Organ Toxicity 3 May cause respiratory

(Single Exposure) irritation.[1][2][4]

Acute Toxicity (Oral) 4 Harmful if swallowed.[2][5]
Acute Toxicity (Dermal) 4 Harmful in contact with skin.[2]
Acute Toxicity (Inhalation) 4 Harmful if inhaled.[2][5]

Il. Personal Protective Equipment (PPE) and
Engineering Controls

Prior to handling 2-Bromo-6-fluorophenylboronic acid for any purpose, including disposal, it
is imperative to use appropriate personal protective equipment and engineering controls to
minimize exposure.

Required PPE and Engineering Controls:
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Control Type Specification Rationale

Use only in a chemical fume
Engineering Controls Chemical Fume Hood hood to minimize inhalation of
dust or vapors.[5]

] Chemical Safety Goggles or Protects eyes from splashes
Eye Protection ]
Face Shield and dust.[1][5]
] ] ] Prevents skin contact and
Hand Protection Chemical-resistant Gloves o
irritation.[1][5]
) Protects skin and personal
Body Protection Laboratory Coat

clothing from contamination.[5]

Required if exposure limits are
_ _ NIOSH/MSHA or EN 149 S
Respiratory Protection _ exceeded or if irritation is
approved respirator _
experienced.[1]

lll. Step-by-Step Disposal Procedure

The disposal of 2-Bromo-6-fluorophenylboronic acid must be conducted in a manner that
ensures the safety of laboratory personnel and prevents environmental contamination.

Operational Disposal Workflow:
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Caption: Workflow for the safe disposal of 2-Bromo-6-fluorophenylboronic acid.
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Detailed Experimental Protocol for Disposal:

o Consult Regulations: Before initiating disposal, consult your institution's Environmental
Health and Safety (EHS) guidelines, as well as local, regional, and national hazardous waste
regulations, to ensure complete and accurate classification and disposal procedures.[3]

o Wear Appropriate PPE: At a minimum, wear a laboratory coat, chemical-resistant gloves, and
chemical safety goggles.[1][5] All handling of the solid material and its containers should be
performed inside a certified chemical fume hood.[5]

o Prepare a Labeled Waste Container: Obtain a designated hazardous waste container that is
compatible with the chemical. The container must be clearly labeled as "Hazardous Waste"
and include the full chemical name: "2-Bromo-6-fluorophenylboronic acid".

e Transfer of Waste:

o Solid Waste: Carefully sweep or scoop the solid 2-Bromo-6-fluorophenylboronic acid
into the labeled hazardous waste container.[1][3] Avoid generating dust.[1][2]

o Contaminated Materials: Any items such as weighing paper, gloves, or pipette tips that are
contaminated with the chemical should also be placed in the hazardous waste container.

o Empty Container Decontamination:

o Thoroughly empty any remaining solid from the original container into the hazardous
waste container.[6]

o The first rinse of the empty container with a suitable solvent (e.g., methanol or acetone)
must be collected and disposed of as hazardous waste.[6]

o After the initial rinse is collected for hazardous waste disposal, rinse the container
thoroughly with soap and water.

o Allow the container to air-dry completely before recycling or discarding it as non-
hazardous waste. Deface the original label.[6]
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o Seal and Store Waste Container: Securely seal the hazardous waste container. Store the
sealed container in a designated, well-ventilated, and secure waste accumulation area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[1]

o Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
waste disposal company to arrange for the pickup and proper disposal of the hazardous
waste container.[1][3][4][7] Do not dispose of this chemical down the drain or in regular trash.

[417]

IV. Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination.

Spill Response Protocol:
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Caption: Logical steps for responding to a spill of 2-Bromo-6-fluorophenylboronic acid.

Detailed Spill Cleanup Protocol:

o Ensure Adequate Ventilation: Work in a well-ventilated area, preferably a chemical fume
hood.[4]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b151077?utm_src=pdf-body-img
https://www.benchchem.com/product/b151077?utm_src=pdf-body
https://aksci.com/sds/Y2198_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Wear Protective Equipment: Before cleaning the spill, don the appropriate PPE, including
gloves, goggles, and a lab coat.[4]

e Contain and Collect:
o For small spills, carefully sweep up the solid material.[1][3]
o Use an inert absorbent material if the substance is dissolved.
o Avoid actions that generate dust.[2]

o Dispose of Cleanup Materials: Place the collected material and any contaminated cleaning
supplies into a sealed, labeled container for hazardous waste disposal.[4]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Seek Medical Attention if Necessary: If skin or eye contact occurs, flush the affected area
with copious amounts of water for at least 15 minutes and seek medical attention.[5] If
inhaled, move to fresh air.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. static.cymitquimica.com [static.cymitquimica.com]
e 3. fishersci.com [fishersci.com]

e 4. aksci.com [aksci.com]

e 5.2-BROMO-6-FLUOROPHENYLBORONIC ACID | CAS#:913835-80-0 | Chemsrc
[chemsrc.com]

6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

7. tcichemicals.com [tcichemicals.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://aksci.com/sds/Y2198_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC445390010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC359340250&productDescription=2-FLUOROPHENYLBORONIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC57509.pdf
https://aksci.com/sds/Y2198_SDS.pdf
https://www.chemsrc.com/en/cas/913835-80-0_830159.html
https://www.chemsrc.com/en/cas/913835-80-0_830159.html
https://www.benchchem.com/product/b151077?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC445390010&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC57509.pdf
https://www.fishersci.com/store/msds?partNumber=AC359340250&productDescription=2-FLUOROPHENYLBORONIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/Y2198_SDS.pdf
https://www.chemsrc.com/en/cas/913835-80-0_830159.html
https://www.chemsrc.com/en/cas/913835-80-0_830159.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.tcichemicals.com/BE/en/sds/B5137_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Safe Disposal of 2-Bromo-6-fluorophenylboronic Acid: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151077#2-bromo-6-fluorophenylboronic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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